Cas no 912846-66-3 (7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 912846-66-3
• MF: C₉H₁₀ClFN₂O₂
• MW: 232.639304637909
• MDL: MFCD18157610
• CID: 1034984
• PubChem ID: 68940585
• Update Time: 2025-10-29

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Isoquinoline, 7-fluoro-1,2,3,4-tetrahydro-6-nitro-, monohydrochloride (9CI)
• DB-333736
• 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinolinehydrochloride
• CS-0101137
• AKOS016015072
• 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• C9H10ClFN2O2
• MFCD18157610
• CS-16593
• 7-FLUORO-6-NITRO-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• DTXSID10739334
• 7-fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• SCHEMBL4169138
• LIDVFTHPRDVIOK-UHFFFAOYSA-N
• 912846-66-3

• MDL： MFCD18157610
• Inchi： 1S/C9H9FN2O2.ClH/c10-8-3-7-5-11-2-1-6(7)4-9(8)12(13)14;/h3-4,11H,1-2,5H2;1H
• InChI Key： LIDVFTHPRDVIOK-UHFFFAOYSA-N
• SMILES： N(C1C=C2CCNCC2=CC=1F)(=O)=O.Cl

Computed Properties

• Exact Mass: 232.0414834g/mol
• Monoisotopic Mass: 232.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 912846-66-3): A Comprehensive Overview

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 912846-66-3) is a specialized chemical compound with significant potential in pharmaceutical research and development. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both fluoro and nitro substituents on the tetrahydroisoquinoline backbone enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride features a fused benzene and piperidine ring system, with a fluorine atom at the 7-position and a nitro group at the 6-position. The hydrochloride salt form improves its solubility and stability, making it more suitable for various experimental and industrial applications. Researchers often utilize this compound in the synthesis of novel drug candidates, particularly those targeting neurological and cardiovascular diseases.

One of the most intriguing aspects of 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride is its potential role in the development of central nervous system (CNS) therapeutics. Tetrahydroisoquinoline derivatives have been extensively studied for their ability to modulate neurotransmitter systems, and the addition of fluorine and nitro groups can further fine-tune their pharmacological properties. This has led to increased interest in the compound among researchers exploring treatments for conditions such as Parkinson's disease, depression, and anxiety disorders.

In recent years, the demand for fluoro-nitro substituted tetrahydroisoquinolines has grown significantly, driven by the pharmaceutical industry's need for novel building blocks in drug discovery. The unique electronic properties imparted by the fluorine atom, combined with the versatility of the nitro group, make 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride particularly valuable for structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The synthesis of 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include nitration, fluorination, and reduction reactions, followed by salt formation to produce the hydrochloride. The purity and quality of the final product are critical for its intended applications, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure compliance with stringent quality standards.

Beyond pharmaceutical applications, 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride has also found use in material science research. The electron-withdrawing nature of the nitro group and the unique properties of the fluorine atom make this compound interesting for developing advanced materials with specific electronic or optical characteristics. Researchers are exploring its potential in creating novel organic semiconductors or as a component in specialty coatings.

The global market for tetrahydroisoquinoline derivatives has been expanding steadily, with 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride representing a niche but growing segment. Pharmaceutical companies and contract research organizations are increasingly sourcing this compound for their drug discovery programs, particularly those focused on CNS disorders. The compound's versatility and the growing understanding of its chemical behavior continue to drive interest from both academic and industrial researchers.

Quality control is paramount when working with 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers can confidently incorporate this compound into their work. Proper storage conditions, typically in a cool, dry environment protected from light, are essential to maintain the compound's stability and performance over time.

As research into tetrahydroisoquinoline-based therapeutics advances, 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride is likely to play an increasingly important role in medicinal chemistry. Its unique structural features offer numerous possibilities for chemical modification, making it a valuable tool for scientists exploring new drug candidates. The compound's potential applications in treating various diseases continue to be an active area of investigation in laboratories worldwide.

For researchers considering working with 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride, it's important to consult the latest scientific literature to understand its properties and handling requirements fully. While the compound offers exciting possibilities for drug discovery and material science, proper safety protocols must always be followed during its use and storage. The scientific community continues to uncover new potential applications for this versatile chemical building block.

In conclusion, 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 912846-66-3) represents an important compound in modern chemical research. Its unique structural features and potential applications in pharmaceutical development make it a valuable asset for researchers. As the understanding of tetrahydroisoquinoline chemistry deepens and new synthetic methodologies emerge, the significance of this compound is likely to grow, potentially leading to breakthroughs in drug development and material science.